Cas no 109075-62-9 (2(3H)-Furanone,dihydro-3-[(1R)-1-hydroxyhexyl]-4-(hydroxymethyl)-, (3R,4R)-)

• Product Name: 2(3H)-Furanone,dihydro-3-[(1R)-1-hydroxyhexyl]-4-(hydroxymethyl)-, (3R,4R)-
• CAS No: 109075-62-9
• Molecular Formula: C₁₁H₂₀O₄
• Molecular Weight: 216.2741
• CID: 139623
• PubChem ID: 131000

2(3H)-Furanone,dihydro-3-[(1R)-1-hydroxyhexyl]-4-(hydroxymethyl)-, (3R,4R)- Properties

Names and Identifiers

• 2(3H)-Furanone,dihydro-3-[(1R)-1-hydroxyhexyl]-4-(hydroxymethyl)-, (3R,4R)-
• 3-(1-Hydroxyhexyl)-4-(hydroxymethyl)dihydro-2(3H)-furanone
• virginiamycin butanolide C
• 2-(1'-Hydroxy-4'-methylhexyl)-3-(hydroxymethyl)butanolide
• 2(3H)-Furanone, dihydro-4-(hydroxymethyl)-3-(1-hydroxy-4-methylhexyl)-
• 4-(hydroxymethyl)-3-(1-hydroxy-4-methylhexyl)dihydrofuran-2(3H)-one
• AC1L2YEG
• Virginiae butanolide B
• Virginiae butanolide C
• Virginiamycin butanolide B
• 4α-Hydroxymethyl-3α-(1-hydroxyhexyl)dihydrofuran-2(3H)-one
• (3S)-Dihydro-3α-[(R)-1-hydroxyhexyl]-4α-(hydroxymethyl)-2(3H)-furanone
• Dihydro-3-(1-hydroxyhexyl)-4-(hydroxymethyl)-2(3H)-furanone
• 109075-62-9
• AKOS040740019
• 3-(1-hydroxyhexyl)-4-(hydroxymethyl)oxolan-2-one
• 2-(1'-Hydroxyhexyl)-3-(hydroxymethyl)butanolide
• Compound NP-001846
• 2(3H)-Furanone, dihydro-3-(1-hydroxyhexyl)-4-(hydroxymethyl)-
• SCHEMBL16431146
• DTXSID50910983
• SCB8
• Virginiaebutanolide C
• Virginiamycin butanolide C

• InChIKey： ONFPUQOPHZOEKF-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H20O4/c1-2-3-4-5-9(13)10-8(6-12)7-15-11(10)14/h8-10,12-13H,2-7H2,1H3
• SMILES： CCCCCC(C1C(=O)OCC1CO)O

Computed Properties

• Exact Mass: 216.1362
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 216.136159
• Heavy Atom Count: 15
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8

Experimental Properties

• PSA: 66.76
• Refractive Index: 1.486
• Boiling Point: 399.7°Cat760mmHg
• Flash Point: 153.8°C
• Density: 1.115